Diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate

• CAS RN: 61406-77-7
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate
• InChI: InChI=1S/C12H21NO4/c1-5-16-9(14)12(10(15)17-6-2)11(3,4)7-8-13-12/h13H,5-8H2,1-4H3
• InChI Key: WGSPBTQXEQZIMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(C(CCN1)(C)C)C(=O)OCC

Description

Diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl benzyloxycarbonylaminomalonate (3.09 g, 10 mM) was dissolved in dry ethanol (15 ml) and added to a solution of sodium ethoxide (from 100 mg sodium) in ethanol (3 ml). 3-Methylbut-2-enal (840 mg, 10 mM) in ethanol (6 ml) was added and the solution stirred at 25° for 24 hrs. Acetic acid (0.28 ml) was then added and the solution hydrogenated for 24 hrs using palladium on carbon (10% 500 mg) as catalyst. The solution was filtered, evaporated and the residue chromatographed on silica column using ether/petroleum ether (40°-60°) (1 : 1) as eluant to give 2,2-dicarboethoxy-3,3-dimethylpyrrolidine (0.9 g).